Cas no 648924-94-1 (Benzamide, N-([1,1'-biphenyl]-4-ylmethyl)-5-chloro-2-hydroxy-)

• Product Name: Benzamide, N-([1,1'-biphenyl]-4-ylmethyl)-5-chloro-2-hydroxy-
• CAS No: 648924-94-1
• MF: C₂₀H₁₆ClNO₂
• MW: 337.799544334412
• CID: 412083
• PubChem ID: 57721624
• Update Time: 2025-04-19

Benzamide, N-([1,1'-biphenyl]-4-ylmethyl)-5-chloro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-([1,1'-biphenyl]-4-ylmethyl)-5-chloro-2-hydroxy-
• 5-chloro-2-hydroxy-N-[(4-phenylphenyl)methyl]benzamide
• N-[([1,1'-Biphenyl]-4-yl)methyl]-5-chloro-2-hydroxybenzamide
• 648924-94-1
• SCHEMBL13812818
• DTXSID50727699

• Inchi： 1S/C20H16ClNO2/c21-17-10-11-19(23)18(12-17)20(24)22-13-14-6-8-16(9-7-14)15-4-2-1-3-5-15/h1-12,23H,13H2,(H,22,24)
• InChI Key： AJECIBQMRZYSBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCC1C=CC(=CC=1)C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 337.08708
• Monoisotopic Mass: 337.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33